2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile

• IUPAC Name: 2-[[4-(2-methoxyphenoxy)piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C20H22N2O2/c1-23-19-8-4-5-9-20(19)24-18-10-12-22(13-11-18)15-17-7-3-2-6-16(17)14-21/h2-9,18H,10-13,15H2,1H3
• InChI Key: IDJSUSOKRAKTMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2CCN(CC2)CC3=CC=CC=C3C#N
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile, also known as MPMP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a selective antagonist of the dopamine D3 receptor, which makes it a promising tool for investigating the role of this receptor in various physiological and pathological processes.

Scientific Research Applications

2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile has been used in various scientific research applications due to its selective antagonism of the dopamine D3 receptor. This receptor is involved in several physiological processes, including reward, motivation, and movement control. 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile has been studied for its potential use in treating drug addiction, Parkinson's disease, and schizophrenia. It has also been used as a tool for investigating the role of the dopamine D3 receptor in these and other processes.

Mechanism of Action

2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile acts as a selective antagonist of the dopamine D3 receptor, which means that it binds to this receptor and prevents dopamine from binding and activating it. This results in a decrease in the activity of the dopamine D3 receptor, which can have various effects depending on the specific physiological process involved. For example, in the case of drug addiction, blocking the dopamine D3 receptor can reduce the rewarding effects of drugs and decrease the motivation to seek them out.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile depend on the specific process being studied. For example, in the case of drug addiction, 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile has been shown to reduce drug-seeking behavior in animal models. In the case of Parkinson's disease, 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile has been studied for its potential to improve motor function by modulating dopamine signaling in the brain. In general, 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile is a valuable tool for studying the role of the dopamine D3 receptor in various processes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to investigate the specific effects of blocking this receptor without affecting other dopamine receptors. However, one limitation of using 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile is its relatively low potency compared to other dopamine D3 receptor antagonists. This means that higher concentrations of 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile may be required to achieve the desired effects, which can be problematic in some experiments.

Future Directions

There are several future directions for research on 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile and the dopamine D3 receptor. One area of interest is the potential use of 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile in treating drug addiction and other disorders related to dopamine signaling. Another area of interest is the role of the dopamine D3 receptor in other physiological processes, such as cognition and emotion. Additionally, further research is needed to optimize the synthesis method of 2-{[4-(2-methoxyphenoxy)piperidin-1-yl]methyl}benzonitrile and improve its potency for use in lab experiments.